Cas no 2308475-56-9 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(1R)-1-(thiophen-2-yl)ethylcarbamoyl}propanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(1R)-1-(thiophen-2-yl)ethylcarbamoyl}propanoic acid
• CAS No: 2308475-56-9
• MF: C₂₅H₂₄N₂O₅S
• MW: 464.533465385437
• CID: 6553578
• PubChem ID: 165480120
• Update Time: 2025-05-20

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(1R)-1-(thiophen-2-yl)ethylcarbamoyl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(1R)-1-(thiophen-2-yl)ethylcarbamoyl}propanoic acid
• 2308475-56-9
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-{[(1R)-1-(thiophen-2-yl)ethyl]carbamoyl}propanoic acid
• EN300-1515584

• Inchi： 1S/C25H24N2O5S/c1-15(22-11-6-12-33-22)26-24(30)21(13-23(28)29)27-25(31)32-14-20-18-9-4-2-7-16(18)17-8-3-5-10-19(17)20/h2-12,15,20-21H,13-14H2,1H3,(H,26,30)(H,27,31)(H,28,29)/t15-,21?/m1/s1
• InChI Key： JHUCJHZTGBUQBD-RBFZIWAESA-N
• SMILES： S1C=CC=C1[C@@H](C)NC(C(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 464.14059304g/mol
• Monoisotopic Mass: 464.14059304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 697
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 133Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(1R)-1-(thiophen-2-yl)ethylcarbamoyl}propanoic acid

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(1R)-1-(thiophen-2-yl)ethylcarbamoyl}propanoic Acid: A Comprehensive Overview

The compound with CAS No. 2308475-56-9, commonly referred to as 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(1R)-1-(thiophen-2-yl)ethylcarbamoyl}propanoic acid, is a highly specialized molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is notable for its complex structure, which incorporates a fluorenylmethoxycarbonyl (Fmoc) group and a thiophene-substituted side chain. These features make it a valuable tool in various research and industrial applications.

The Fmoc group, derived from 9H-fluorenol, is widely recognized as a protective group in peptide synthesis. Its presence in this compound underscores its potential role in peptide engineering and drug delivery systems. Recent studies have highlighted the importance of such groups in enhancing the stability and bioavailability of peptide-based drugs. The integration of the Fmoc group into this molecule suggests its utility in creating more robust and efficient drug delivery platforms.

The inclusion of a thiophene moiety introduces unique electronic properties to the molecule. Thiophene, a five-membered aromatic heterocycle containing sulfur, is known for its excellent electron-withdrawing capabilities and high chemical stability. This makes it an attractive component in the design of functional materials, such as organic semiconductors and sensors. In this compound, the thiophene group likely enhances the molecule's ability to participate in π–π interactions, which are critical for applications in nanotechnology and material science.

Recent advancements in synthetic chemistry have enabled the precise construction of complex molecules like this one. The synthesis of 3-{(Fmoc)amino}-3-{(1R)-1-(thiophen-2-yl)ethylcarbamoyl}propanoic acid involves multi-step reactions, including nucleophilic substitutions, coupling reactions, and stereochemical control. These methods ensure the high purity and structural integrity required for its intended applications.

In terms of biological applications, this compound has shown promise as a building block for peptide-based therapeutics. Its structure allows for the incorporation of diverse functional groups, making it versatile in drug design. For instance, the Fmoc group can be used to protect amino groups during peptide synthesis, while the thiophene moiety can serve as a scaffold for attaching bioactive agents or imaging probes.

The stereochemistry at the (1R) position of the ethylcarbamoyl group adds another layer of complexity to this molecule. This configuration is crucial for determining its pharmacokinetic properties and biological activity. Recent research has emphasized the importance of stereochemistry in drug design, as it can significantly influence a compound's efficacy and safety profile.

In addition to its biological applications, this compound has potential uses in materials science. The combination of an Fmoc group and a thiophene moiety could lead to novel materials with tailored electronic properties. For example, such molecules could be incorporated into organic electronics or used as precursors for advanced polymers.

The synthesis and characterization of 3-{(Fmoc)amino}-3-{(1R)-1-(thiophen-2-yl)ethylcarbamoyl}propanoic acid represent a significant achievement in modern organic chemistry. Its unique structure and functional groups make it a valuable asset in both academic research and industrial development.